1-(Dibutoxymethyl)-2-nitrobenzene

• CAS No.: 53951-34-1
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol
• IUPAC Name: 1-(dibutoxymethyl)-2-nitrobenzene
• InChI: InChI=1S/C15H23NO4/c1-3-5-11-19-15(20-12-6-4-2)13-9-7-8-10-14(13)16(17)18/h7-10,15H,3-6,11-12H2,1-2H3
• InChI Key: QHWNJUDUNHLQCI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(C1=CC=CC=C1[N+](=O)[O-])OCCCC

Description

1-(Dibutoxymethyl)-2-nitrobenzene is a useful research compound. Its molecular formula is C15H23NO4 and its molecular weight is 281.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution comprising 2-nitrobenzaldehyde (4.53 g, 30.0 mmol), 1-butanol (13.7 ml, 150 mmol) and toluene (60 ml) was added with p-toluene sulfonic acid monohydrate (57 mg, 0.300 mmol) and molecular sieves-4A (1 g), and refluxed for two days. The mixture was filtered through celite, washed with saturated sodium bicarbonate and saturated sodium chloride water, and then dried with anhydrous magnesium sulfate. The solution was concentrated to obtain Step 1 compound (8.43 g, quant) as a brown oily substance.